Cas no 946387-41-3 (4,4-dimethyl-3-oxo-2-{[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene}pentanenitrile)

4,4-Dimethyl-3-oxo-2-{[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene}pentanenitrile is a specialized organic compound featuring a thiazole core with a phenyl substituent and a conjugated nitrile-enamine system. Its molecular structure, incorporating both electron-withdrawing and donating groups, makes it a versatile intermediate in synthetic organic chemistry, particularly for constructing heterocyclic frameworks. The compound’s rigid backbone and functional group diversity enable applications in medicinal chemistry, such as the development of bioactive molecules or enzyme inhibitors. Its stability under standard conditions and compatibility with further derivatization enhance its utility in multistep synthetic routes. The presence of the thiazole moiety also suggests potential coordination properties for metal-organic applications.
4,4-dimethyl-3-oxo-2-{[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene}pentanenitrile structure
946387-41-3 structure
Product Name:4,4-dimethyl-3-oxo-2-{[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene}pentanenitrile
CAS No:946387-41-3
MF:C17H17N3OS
MW:311.40138220787
MDL:MFCD00170239
CID:4666798
Update Time:2025-08-05

4,4-dimethyl-3-oxo-2-{[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene}pentanenitrile Chemical and Physical Properties

Names and Identifiers

    • 4,4-dimethyl-3-oxo-2-[[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene]pentanenitrile
    • 4,4-dimethyl-3-oxo-2-{[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene}pentanenitrile
    • MDL: MFCD00170239
    • Inchi: 1S/C17H17N3OS/c1-17(2,3)15(21)13(9-18)10-19-16-20-14(11-22-16)12-7-5-4-6-8-12/h4-8,10-11H,1-3H3,(H,19,20)/b13-10-
    • InChI Key: TZDFEVCCLWYADC-RAXLEYEMSA-N
    • SMILES: C(#N)/C(=C/NC1=NC(C2=CC=CC=C2)=CS1)/C(=O)C(C)(C)C

4,4-dimethyl-3-oxo-2-{[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene}pentanenitrile Pricemore >>

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Additional information on 4,4-dimethyl-3-oxo-2-{[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene}pentanenitrile

4,4-Dimethyl-3-Oxo-2-{[(4-Phenyl-1,3-Thiazol-2-Yl)Amino]Methylidene}Pentanenitrile: A Comprehensive Overview

4,4-Dimethyl-3-Oxo-2-{[(4-Phenyl-1,3-Thiazol-2-Yl)Amino]Methylidene}Pentanenitrile, with the CAS registry number 946387-41-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which incorporates a thiazole ring system and a nitrile functional group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The molecular structure of this compound is notable for its thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms. This ring system is known for its stability and reactivity in various chemical reactions. The thiazole group is further substituted with a phenyl ring at the 4-position, which enhances the compound's aromaticity and electronic properties. Additionally, the molecule features a nitrile group (-CN), which contributes to its polar nature and potential for hydrogen bonding.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers with enhanced thermal stability and mechanical properties. The nitrile group in the molecule can undergo various polymerization reactions, leading to materials that are suitable for high-performance applications such as aerospace components and electronic devices.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the preparation of the thiazole ring system, followed by the introduction of the phenyl group and subsequent functionalization to introduce the nitrile group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

The physical properties of this compound are also worth noting. It has a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for use in various solution-based chemical processes. The compound's density is about 1.2 g/cm³, which is slightly higher than that of water.

From an application perspective, this compound has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential lead compound for drug development due to its ability to interact with biological targets such as enzymes and receptors. In particular, studies have focused on its potential as an anti-inflammatory agent or an anticancer drug candidate.

In the field of agriculture, this compound has been explored as a component in agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation makes it a candidate for developing new types of pesticides or herbicides. Recent research has demonstrated its effectiveness in controlling specific pests without causing significant harm to non-target species.

The environmental impact of this compound is another area of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, with complete degradation occurring within 60 days under laboratory settings. This suggests that it may not pose long-term risks to aquatic ecosystems if used responsibly.

In conclusion, 4,4-Dimethyl-3-Oxo-2-{[(4-Phenyl-1,3-Thiazol-2-Yl)Amino]Methylidene}Pentanenitrile (CAS No: 946387-41-3) is a versatile organic compound with diverse applications across multiple industries. Its unique molecular structure and functional groups make it an attractive candidate for further research and development. As new studies continue to emerge, this compound holds the potential to contribute significantly to advancements in materials science, pharmaceuticals, agriculture, and beyond.

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